Cas no 1804701-11-8 (Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1804701-11-8
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4877752
• Update Time: 2025-10-29

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-10(17)3-8-6(4-14)2-7(11(12)13)9(5-15)16-8/h2,11H,3,5,15H2,1H3
• InChI Key： JOFHDAYQOCKGOX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(CC(=O)OC)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1804701-11-8): A Comprehensive Overview

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1804701-11-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has been extensively studied for its diverse biological activities and potential therapeutic applications. The unique combination of functional groups in its molecular framework, including an amino methyl group, a cyano group, and a difluoromethyl group, makes it a versatile intermediate in the synthesis of more complex molecules.

The aminomethyl substituent at the 2-position of the pyridine ring introduces a nucleophilic center, which can be readily modified through various chemical reactions such as nucleophilic substitution, addition reactions, or coupling reactions. This property is particularly valuable in medicinal chemistry, where such modifications are often employed to enhance binding affinity or to introduce specific pharmacological properties. The presence of the cyano group at the 5-position adds another layer of reactivity, enabling further functionalization through reduction or hydrolysis processes. Additionally, the difluoromethyl group at the 3-position is known to influence metabolic stability and binding interactions with biological targets, making it a common feature in drug candidates.

In recent years, there has been growing interest in the development of novel pyridine-based compounds for their potential applications in treating various diseases. The structural features of Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate make it a promising candidate for further investigation in this context. For instance, studies have shown that pyridine derivatives can exhibit significant activity against bacterial infections, inflammation, and even certain types of cancer. The specific arrangement of substituents in this compound may contribute to its ability to interact with biological targets in a unique manner, potentially leading to new therapeutic strategies.

The synthesis of Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of ethyl acetoacetate with cyanoacetamide under basic conditions to form the pyridine core structure. Subsequent functionalization steps include the introduction of the amino methyl group and the difluoromethyl group via appropriate electrophilic or nucleophilic substitution reactions. The final step typically involves acetylation to protect the carboxyl group and facilitate further downstream processing.

The use of advanced computational methods has also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling techniques can predict how Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate interacts with biological targets such as enzymes or receptors. These predictions can guide experimental design and help identify optimal conditions for synthesis and modification. Additionally, computational studies can provide insights into the compound's metabolic pathways and potential side effects, which are essential considerations in drug development.

In conclusion, Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1804701-11-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new ways to utilize this compound and its derivatives, it is likely to play an increasingly important role in the development of novel drugs and treatments for various diseases.